(S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one

• IUPAC Name: (2S)-2-amino-1-[(3S)-3-[cyclopropyl(methyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C13H25N3O/c1-9(2)12(14)13(17)16-7-6-11(8-16)15(3)10-4-5-10/h9-12H,4-8,14H2,1-3H3/t11-,12-/m0/s1
• InChI Key: PPDCLTWNXQQLBR-RYUDHWBXSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCC(C1)N(C)C2CC2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CC[C@@H](C1)N(C)C2CC2)N
• Molecular Formula: C13H25N3O
• Molecular Weight: 239.36 g/mol

Description

(S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one is a chiral amino ketone derivative featuring a pyrrolidine core substituted at the 3-position with a cyclopropyl-methyl-amino group. The stereochemistry at both the amino-pyrrolidine and the central carbon backbone (S-configuration) is critical for its molecular interactions.

Biological Activity

(S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one, also known by its CAS number 1354024-59-1, is a compound with significant biological activity that has been the subject of various research studies. This article provides a comprehensive overview of its biological properties, including pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one is $C_{11}H_{21}N_{3}O$ with a molecular weight of 211.30394 g/mol. The compound features a pyrrolidine ring, which is crucial for its biological interactions.

Property	Value
CAS Number	1354024-59-1
Molecular Formula	C11H21N3O
Molecular Weight	211.30394 g/mol

1. Pharmacological Effects

Research has indicated that (S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one exhibits several pharmacological properties:

• Neuroprotective Effects : Studies have shown that compounds with similar structures can enhance neuronal repair mechanisms. This suggests potential applications in neurodegenerative diseases .
• Anticonvulsant Activity : The compound's structural analogs have demonstrated anticonvulsant properties in various models, indicating that (S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one may hold similar potential .

The mechanism of action for this compound involves interactions at neurotransmitter receptors, particularly those related to the central nervous system. Its ability to modulate neurotransmitter levels could explain its efficacy in neuroprotective and anticonvulsant activities.

Structure-Activity Relationship (SAR)

The SAR studies highlight how modifications to the chemical structure influence biological activity. For instance, variations in the cyclopropyl group or the pyrrolidine ring can significantly alter the compound's potency and selectivity for specific receptors.

Modification	Effect on Activity
Cyclopropyl Group	Enhances binding affinity
Pyrrolidine Ring	Critical for neuroprotective effects

Case Studies and Research Findings

Several case studies have been conducted to explore the biological activity of this compound:

Case Study 1: Neuroprotective Properties

A study investigating the neuroprotective effects of similar compounds found that they significantly improved neuronal survival in models of oxidative stress. The results suggested that (S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one might offer protective benefits against neurodegeneration .

Case Study 2: Anticonvulsant Efficacy

In another study, researchers tested various derivatives of the compound in seizure models. Results indicated that certain modifications increased efficacy, with some derivatives providing complete protection against induced seizures .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with three analogs (described in –3) to highlight structural variations and their implications.

Table 1: Structural and Physicochemical Comparison

Compound Name	Heterocyclic Core	Substituent on Amino Group	Molecular Formula	Molecular Weight	Key Features
Target Compound: (S)-2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one	Pyrrolidine	Cyclopropyl-methyl	Not explicitly provided (estimated: C14H25N3O)	~259.37 g/mol	Compact substituent; moderate lipophilicity
(S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one	Piperidine	Benzyl-cyclopropyl-amino-methyl	C23H34N3O	377.55 g/mol	Bulky benzyl group; increased steric hindrance
(S)-2-Amino-1-((S)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one	Pyrrolidine	Benzyl-isopropyl	C19H31N3O	317.48 g/mol	Hybrid substituent; higher lipophilicity
(S)-2-Amino-1-[3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one	Pyrrolidine	Benzyl-cyclopropyl	C19H29N3O	315.46 g/mol	Planar benzyl group; potential π-π interactions

Structural Differences and Implications

a) Heterocyclic Core

• Target Compound : Uses a pyrrolidine (5-membered ring), which offers a balance of rigidity and flexibility, favoring interactions with compact binding pockets .

b) Amino Group Substituents

• Cyclopropyl-Methyl (Target): The cyclopropane ring introduces strain, which may enhance binding affinity through restricted rotational freedom. Its smaller size compared to benzyl groups reduces steric hindrance, improving access to deeper receptor regions.
• Benzyl Derivatives (–3): Benzyl groups contribute to higher lipophilicity (logP ~3–4), which may improve membrane permeability but reduce aqueous solubility. The aromatic ring also enables π-π stacking with tyrosine or phenylalanine residues in target proteins .

c) Stereochemical Considerations

All compounds share (S)-configuration at critical chiral centers, ensuring stereoselective interactions. However, the benzyl-cyclopropyl-amino substituent in introduces a planar aromatic system that may clash with nonpolar binding sites compared to the target compound’s cyclopropyl-methyl group .